2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol

• IUPAC Name: 2-[[3-(2,6-dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol
• InChI: InChI=1S/C15H25NO3/c1-11-6-5-7-12(2)14(11)19-9-13(18)8-16-15(3,4)10-17/h5-7,13,16-18H,8-10H2,1-4H3
• InChI Key: FDEURGVXBASNCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(CNC(C)(C)CO)O
• Molecular Formula: C15H25NO3
• Molecular Weight: 267.36 g/mol

Description

2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol, also known as DMHPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol exerts its therapeutic effects through various mechanisms of action. In cancer treatment, 2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol inhibits the activity of enzymes involved in the synthesis of DNA, leading to cell cycle arrest and apoptosis. In neurodegenerative diseases, 2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol protects neurons from oxidative stress and inflammation. In cardiovascular diseases, 2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol induces vasodilation by activating potassium channels in vascular smooth muscle cells.
Biochemical and Physiological Effects:
2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-tumor effects. 2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol also regulates the expression of genes involved in cell growth, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol has several advantages for lab experiments, including its high purity and stability. However, its low solubility in water and limited availability may pose challenges for some experiments.

Future Directions

There are several future directions for 2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol research, including investigating its potential therapeutic applications in other diseases, optimizing its synthesis method, and exploring its pharmacokinetics and pharmacodynamics. Additionally, the development of 2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol derivatives and analogs may lead to the discovery of more potent and selective compounds.

Synthesis Methods

2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol can be synthesized through a series of chemical reactions, starting with the reaction of 2,6-dimethylphenol with epichlorohydrin to form 3-(2,6-dimethylphenoxy)-1,2-epoxypropane. This intermediate is then reacted with 2-amino-2-methyl-1-propanol to produce 2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol.

Scientific Research Applications

2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol has been investigated for its potential therapeutic applications in various fields, including cancer treatment, neurodegenerative diseases, and cardiovascular diseases. In cancer treatment, 2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative diseases, 2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol has been found to have neuroprotective effects and improve cognitive function. In cardiovascular diseases, 2-[[3-(2,6-Dimethylphenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol has been shown to have vasodilatory effects and improve cardiac function.